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Compound of Interest

Compound Name: Jagged-1 (188-204)

Cat. No.: B612627

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jagged-1 is a key ligand in the Notch signaling pathway, a critical cell-to-cell communication
system that governs a wide array of cellular processes, including proliferation, differentiation,
and apoptosis. The Jagged-1 (188-204) peptide is a 17-amino acid fragment derived from the
Delta/Serrate/Lag2 (DSL) domain of the human Jagged-1 protein.[1][2] This peptide acts as a
Notch agonist, capable of activating Notch signaling.[3][4][5] It is a valuable tool for studying
the functional roles of the Notch pathway in various biological systems, including immunology,
oncology, and developmental biology.[3][4][5][6] For instance, it has been shown to induce the
maturation of human dendritic cells, drive the proliferation of multiple myeloma cells, and
promote the complete maturation of human keratinocytes through NF-kappaB and
PPARgamma activation.[3][4][5]

These application notes provide detailed protocols for the reconstitution, storage, and
application of lyophilized Jagged-1 (188-204) peptide to ensure its optimal performance in
research settings.
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Property Value Reference

H-Cys-Asp-Asp-Tyr-Tyr-Tyr-
Sequence Gly-Phe-Gly-Cys-Asn-Lys- [718]
Phe-Cys-Arg-Pro-Arg-OH

One-Letter Code CDDYYYGFGCNKFCRPR [71[8]
Molecular Weight ~2107.4 g/mol [71[81I9]
Appearance Lyophilized white powder [7]
Purity Typically 295% by HPLC [71[9]

Reconstitution and Storage Protocols

Proper reconstitution and storage are critical for maintaining the biological activity of the
Jagged-1 (188-204) peptide. The lyophilized peptide is stable at -20°C for extended periods
(up to 3 years).[3]

Reconstitution Protocol
The choice of solvent will depend on the experimental application.
For in vitro cell culture experiments:

o Solvent Selection: Use sterile, high-purity solvents. Dimethyl sulfoxide (DMSO) is a common
solvent for creating a concentrated stock solution.[3][7] For some applications, distilled or
higher quality water can be used to achieve a concentration of 0.5-1 mg/mL.[7]

e Preparation of Stock Solution:
o Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

o Aseptically add the appropriate volume of solvent to the vial to achieve the desired stock
concentration. For example, to create a 1 mg/mL stock solution from 1 mg of peptide, add

1 mL of solvent.
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o Gently vortex or swirl the vial to ensure the peptide is completely dissolved.[7] Brief
sonication may aid in the dissolution of peptides with poor solubility.[6][7]

o Working Solution: Dilute the stock solution to the final working concentration using the
appropriate cell culture medium.

For in vivo applications:

A multi-step solvent system is often required for in vivo formulations. An example formulation is
as follows: 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH20.[3] To prepare a 1 mL
working solution at 5 mg/mL, for instance, you would add 50 pL of a 100 mg/mL DMSO stock
solution to 400 pL of PEG300, mix well, then add 50 uL of Tween 80, mix again, and finally add
500 pL of ddH20.[3] It is recommended to use the mixed solution immediately.[3]

Storage of Reconstituted Peptide

o Stock Solutions: Aliquot the reconstituted stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[3][7]

» Storage Temperature: Store the aliquots at -20°C or -80°C.[3][7]

 Stability: Stock solutions in DMSO can be stored for up to 1 year at -80°C and for 1 month at
-20°C.[3]

Condition Storage Temperature Duration
Lyophilized Powder -20°C Up to 3 years[3]
Reconstituted in DMSO -80°C Up to 1 year[3]
Reconstituted in DMSO -20°C Up to 1 month[3]

Jagged-1 (188-204) Signaling Pathway

Jagged-1 (188-204) peptide activates the Notch signaling pathway by binding to Notch
receptors on adjacent cells. This interaction leads to a series of proteolytic cleavages of the
receptor, ultimately releasing the Notch intracellular domain (NICD). The NICD then
translocates to the nucleus to regulate the transcription of target genes.
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Jagged-1 (188-204) signaling pathway.

Experimental Protocols
In Vitro Cell-Based Assay Workflow

This generalized workflow can be adapted for various cell types to assess the biological activity
of Jagged-1 (188-204).

Reconstitute Lyophilized
Jagged-1 (188-204) Peptide Culture Target Cells

Treat Cells with Peptide
(and Controls)

Incubate for
Specified Duration

l

Analyze Cellular Response
(e.g., gPCR, Western Blot, Flow Cytometry)
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General experimental workflow for in vitro assays.

Example Application: Induction of Keratinocyte
Maturation

This protocol is based on studies demonstrating the effect of Jagged-1 (188-204) on human
keratinocytes.[5]

¢ Cell Culture: Culture human keratinocytes in an appropriate growth medium.

o Peptide Preparation: Reconstitute Jagged-1 (188-204) in a suitable solvent (e.g., DMSO) to
create a stock solution. Prepare a working solution by diluting the stock in the cell culture
medium to a final concentration of 40 uM.[5] A scrambled peptide control should be used in
parallel.

o Treatment: Treat the keratinocytes with the 40 uM Jagged-1 (188-204) peptide solution or
the scrambled peptide control.

 Incubation: Incubate the cells for 72 hours.[5]

¢ Analysis: Assess keratinocyte maturation by analyzing the expression of maturation markers
such as loricrin and involucrin via gPCR or Western blotting.

Example Application: Enhancement of Store-Operated
Ca2+ Entry

This protocol is adapted from studies on human pulmonary artery smooth muscle cells
(PASMCs).[5][10][11]

o Cell Culture: Culture human PASMCs in a suitable growth medium.

» Peptide Preparation: Prepare a working solution of Jagged-1 (188-204) in the appropriate
buffer or medium at concentrations ranging from 5 uM to 500 uM.[10] A scrambled peptide
should be used as a negative control.[10]

o Treatment: Treat the PASMCs with the Jagged-1 (188-204) peptide for 30 minutes.[10][11]
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 Induction of SOCE: Induce store-operated Ca2+ entry (SOCE) by passively depleting
intracellular Ca2+ stores (e.g., with 10 uM cyclopiazonic acid).[10]

e Analysis: Measure the changes in cytosolic Ca2+ concentration using a suitable fluorescent
indicator to determine the effect on SOCE.

Quantitative Data Summary

Concentrati Incubation

Application  Cell Type . Effect Reference
on Time
] Induces
Keratinocyte Human
] ] 40 pM 72 hours complete [5]
Maturation Keratinocytes _
maturation
Human
Enhances
Pulmonary
Enhancement store-
Artery 50 uM 24 hours [5]
of SOCE operated
Smooth
Ca2+ entry
Muscle Cells
) Notch
Tracheal Murine » ) )
40 pM Not Specified  signaling [7]
Culture Tracheas o
activation
Proliferation Multiple )
-~ -~ Drives
of Myeloma Myeloma Not Specified  Not Specified ] ] [6]
proliferation
Cells Cells
Troubleshooting
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Issue

Possible Cause

Suggested Solution

Peptide will not dissolve

Incorrect solvent; peptide

concentration is too high.

Try brief sonication.[6][7]
Ensure you are using a
recommended solvent (e.g.,
DMSO). Reconstitute at a

lower concentration.

No biological effect observed

Improper storage leading to

degradation; incorrect dosage.

Ensure the peptide has been
stored correctly and avoid
repeated freeze-thaw cycles.
[3][7] Perform a dose-response
experiment to determine the
optimal concentration for your

system.

Inconsistent results

Variability in reconstitution;
inconsistent cell culture

conditions.

Prepare a fresh stock solution.
Ensure consistent cell passage

number and density.

For research use only. Not for use in diagnostic procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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